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Compound of Interest

Compound Name:
Methyl 7(R)-

Hydroxyhexadecanoate

Cat. No.: B15624180

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 7(R)-hydroxyhexadecanoate is a chiral, long-chain fatty acid methyl ester of

significant interest in the fields of organic synthesis, biochemistry, and drug discovery. Its

specific stereochemistry and functional groups suggest potential roles in various biological

processes, making it a valuable target for synthesis and investigation. This technical guide

provides a comprehensive overview of the chemical structure, properties, and potential

biological significance of Methyl 7(R)-Hydroxyhexadecanoate. Detailed theoretical data,

extrapolated analytical characteristics, and a plausible synthetic approach are presented to

facilitate further research and application of this compound.

Chemical Structure and Identifiers
Methyl 7(R)-hydroxyhexadecanoate is the methyl ester of 7(R)-hydroxyhexadecanoic acid.

The molecule features a sixteen-carbon backbone with a hydroxyl group at the seventh carbon,

exhibiting an (R)-stereochemical configuration, and a methyl ester at the carboxyl end.
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Identifier Value

IUPAC Name methyl (7R)-7-hydroxyhexadecanoate

Synonyms Methyl 7(R)-hydroxypalmitate

CAS Number 1212082-49-9[1]

Molecular Formula C₁₇H₃₄O₃[1]

Molecular Weight 286.45 g/mol [1]

Canonical SMILES
CCCCCCCCCC--INVALID-LINK--

CCCCCC(=O)OC

InChI

InChI=1S/C17H34O3/c1-3-4-5-6-7-8-9-10-12-

16(18)13-11-14-15-17(19)20-2/h16,18H,3-

15H2,1-2H3/t16-/m1/s1

InChIKey PHFQJBDKBCFMOS-OAHLLOKOSA-N

Physicochemical Properties (Predicted)
Due to the limited availability of experimental data for Methyl 7(R)-Hydroxyhexadecanoate,

the following physicochemical properties have been predicted based on its structure and data

from closely related compounds.

Property Predicted Value

Boiling Point ~370.0 ± 25.0 °C

Density ~0.922 ± 0.06 g/cm³

pKa ~15.20 ± 0.20

Synthesis and Experimental Protocols
An enantioselective synthesis of Methyl 7(R)-Hydroxyhexadecanoate can be envisioned

through several modern synthetic methodologies. A plausible and efficient route involves the

asymmetric reduction of a corresponding ketoester, Methyl 7-oxohexadecanoate. This
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approach leverages well-established catalytic systems to introduce the chiral hydroxyl group

with high enantioselectivity.

Proposed Synthetic Pathway: Asymmetric
Hydrogenation
A robust method for the synthesis of chiral secondary alcohols is the asymmetric hydrogenation

of ketones. This can be adapted for the synthesis of Methyl 7(R)-Hydroxyhexadecanoate
from Methyl 7-oxohexadecanoate.

Starting Material Reaction

Product

Methyl 7-oxohexadecanoate

Asymmetric Hydrogenation

Methyl 7(R)-Hydroxyhexadecanoate

Chiral Ruthenium Catalyst
(e.g., Ru-BINAP) H₂ gas, Solvent (e.g., Methanol)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Methyl 7(R)-Hydroxyhexadecanoate.

Detailed Experimental Protocol (Adapted from a similar
transformation)
Materials:
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Methyl 7-oxohexadecanoate

Chiral Ruthenium-BINAP catalyst

Anhydrous, degassed methanol

High-pressure autoclave

Hydrogen gas (high purity)

Standard laboratory glassware and purification apparatus (silica gel for chromatography)

Procedure:

Catalyst Preparation: In a glovebox or under an inert atmosphere, the chiral ruthenium

catalyst is prepared according to established literature procedures.

Reaction Setup: A high-pressure autoclave is charged with Methyl 7-oxohexadecanoate and

the chiral ruthenium catalyst in anhydrous, degassed methanol.

Hydrogenation: The autoclave is sealed, purged with hydrogen gas, and then pressurized to

the desired pressure (typically 50-100 atm). The reaction mixture is stirred vigorously at a

controlled temperature (e.g., room temperature to 50 °C) for 12-24 hours.

Work-up: After the reaction is complete (monitored by TLC or GC), the autoclave is carefully

depressurized. The reaction mixture is filtered to remove the catalyst and the solvent is

removed under reduced pressure.

Purification: The crude product is purified by silica gel column chromatography using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Methyl
7(R)-Hydroxyhexadecanoate.

Analytical Characterization (Theoretical)
While specific experimental spectra for Methyl 7(R)-Hydroxyhexadecanoate are not readily

available, the expected spectroscopic features can be predicted based on its structure and

data from analogous compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted):

~3.67 ppm (s, 3H): Protons of the methyl ester (-OCH₃).

~3.60 ppm (m, 1H): Proton on the carbon bearing the hydroxyl group (-CH(OH)-).

~2.30 ppm (t, 2H): Protons on the carbon alpha to the carbonyl group (-CH₂-C=O).

~1.20-1.60 ppm (m, 26H): Methylene protons of the long alkyl chain (-(CH₂)₁₃-).

~0.88 ppm (t, 3H): Protons of the terminal methyl group (-CH₃).

¹³C NMR (Predicted):

~174 ppm: Carbonyl carbon of the methyl ester (-C=O).

~72 ppm: Carbon bearing the hydroxyl group (-CH(OH)-).

~51 ppm: Methyl carbon of the ester (-OCH₃).

~22-37 ppm: Methylene carbons of the alkyl chain.

~14 ppm: Terminal methyl carbon.

Mass Spectrometry (MS)
In an electron ionization (EI) mass spectrum, long-chain fatty acid esters often show

characteristic fragmentation patterns. For a 7-hydroxyalkanoate, the molecular ion peak (M⁺) at

m/z = 286 may be weak or absent. Key fragmentation would likely involve cleavage alpha to

the hydroxyl group.

Predicted Key Fragments:

m/z 159: Cleavage between C6 and C7, resulting in [CH(OH)(CH₂)₅COOCH₃]⁺.

m/z 127: Cleavage between C7 and C8, resulting in [CH₃(CH₂)₈]⁺.
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m/z 74: A common fragment for methyl esters resulting from McLafferty rearrangement.

Biological Activity and Potential Applications
While the specific biological activities of Methyl 7(R)-Hydroxyhexadecanoate have not been

extensively studied, the broader class of monohydroxy fatty acid methyl esters is known to

possess a range of biological functions.

Antimicrobial and Antifungal Properties: Fatty acid methyl esters have been reported to

exhibit antimicrobial activity against various pathogenic bacteria and fungi.[2] The

mechanism is thought to involve the disruption of the microbial cell membrane.

Anti-inflammatory Effects: Some hydroxylated fatty acids and their esters have demonstrated

anti-inflammatory properties.[3]

Signaling Molecules: Hydroxylated fatty acids can act as signaling molecules in various

physiological processes. They can be incorporated into more complex lipids or act as ligands

for nuclear receptors.

Hypothetical Signaling Pathway
Given the structural similarities to other bioactive lipids, Methyl 7(R)-Hydroxyhexadecanoate
could potentially modulate signaling pathways involved in inflammation and metabolism. One

such hypothetical pathway is the interaction with a G-protein coupled receptor (GPCR) on the

cell surface.
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Caption: A hypothetical GPCR signaling pathway for Methyl 7(R)-Hydroxyhexadecanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15624180/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyl-7-r-hydroxyhexadecanoate
https://www.benchchem.com/product/b15624180/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-7-r-hydroxyhexadecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Methyl 7(R)-Hydroxyhexadecanoate represents a compelling target for chemical synthesis

and biological investigation. This technical guide provides a foundational understanding of its

chemical nature, predicted properties, and potential significance. The detailed theoretical data

and proposed experimental approaches are intended to serve as a valuable resource for

researchers in academia and industry, paving the way for future studies to elucidate the precise

biological roles and therapeutic potential of this and related chiral lipids. Further experimental

validation of the data presented herein is a critical next step in advancing our knowledge of this

intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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